Cas no 70437-11-5 (2-Propyn-1-ol, 3-(1-isoquinolinyl)-)

• Product Name: 2-Propyn-1-ol, 3-(1-isoquinolinyl)-
• CAS No: 70437-11-5
• MF: C₁₂H₉NO
• MW: 183.205962896347
• CID: 547236
• PubChem ID: 13161780
• Update Time: 2025-04-19

2-Propyn-1-ol, 3-(1-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3-(1-isoquinolinyl)-
• 3-isoquinolin-1-ylprop-2-yn-1-ol
• DTXSID70523554
• 70437-11-5
• 3-(Isoquinolin-1-yl)prop-2-yn-1-ol

• Inchi： 1S/C12H9NO/c14-9-3-6-12-11-5-2-1-4-10(11)7-8-13-12/h1-2,4-5,7-8,14H,9H2
• InChI Key： VYQGHADHBCQWFK-UHFFFAOYSA-N
• SMILES： OCC#CC1C2C=CC=CC=2C=CN=1

Computed Properties

• Exact Mass: 183.06847
• Monoisotopic Mass: 183.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12